Cas no 184759-58-8 ((S)-4-MERCAPTO-2-PYRROLIDINONE)

(S)-4-MERCAPTO-2-PYRROLIDINONE structure
184759-58-8 structure
Product Name:(S)-4-MERCAPTO-2-PYRROLIDINONE
CAS No:184759-58-8
MF:C4H7NOS
MW:117.169479608536
CID:137526
PubChem ID:10486830
Update Time:2025-04-19

(S)-4-MERCAPTO-2-PYRROLIDINONE Chemical and Physical Properties

Names and Identifiers

    • (S)-4-MERCAPTO-2-PYRROLIDINONE
    • 2-PYRROLIDINONE, 4-MERCAPTO-, (S)
    • 2-Pyrrolidinone,4-mercapto-,(S)-(9CI)
    • US8OK8YDO9
    • 4-Mercapto-2-pyrrolidinone, (4S)-
    • (S)-4-mercaptopyrrolidin-2-one
    • DTXSID70440611
    • AKOS017344729
    • 2-Pyrrolidinone, 4-mercapto-, (S)-
    • SCHEMBL4927778
    • 184759-58-8
    • (4S)-4-sulfanylpyrrolidin-2-one
    • UNII-US8OK8YDO9
    • Inchi: 1S/C4H7NOS/c6-4-1-3(7)2-5-4/h3,7H,1-2H2,(H,5,6)/t3-/m0/s1
    • InChI Key: RADPGJBZLCMARV-VKHMYHEASA-N
    • SMILES: S[C@H]1CC(NC1)=O

Computed Properties

  • Exact Mass: 117.02491
  • Monoisotopic Mass: 117.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 30.1Ų

Experimental Properties

  • PSA: 29.1
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